Cas no 895007-21-3 (N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide)

• Product Name: N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide
• CAS No: 895007-21-3
• MF: C₂₂H₁₈N₄O₄S
• MW: 434.467723369598
• CID: 6359902
• PubChem ID: 18572533
• Update Time: 2025-07-09

N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide
• N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-ylmethyl)benzamide
• AKOS024655684
• N-(4-ethoxybenzo[d]thiazol-2-yl)-3-nitro-N-(pyridin-3-ylmethyl)benzamide
• F2515-1152
• 895007-21-3
• N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitro-N-[(pyridin-3-yl)methyl]benzamide

• Inchi： 1S/C22H18N4O4S/c1-2-30-18-9-4-10-19-20(18)24-22(31-19)25(14-15-6-5-11-23-13-15)21(27)16-7-3-8-17(12-16)26(28)29/h3-13H,2,14H2,1H3
• InChI Key： AUGCUUUXORTCJC-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(OCC)C=CC=C2S1)CC1=CC=CN=C1)(=O)C1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 434.10487624g/mol
• Monoisotopic Mass: 434.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 129Ų

Additional information on N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide

Comprehensive Overview of N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide (CAS No. 895007-21-3)

N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide (CAS No. 895007-21-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the benzothiazole and pyridine derivative families, which are known for their diverse biological activities. Its molecular structure combines a benzothiazole core with an ethoxy substituent, a nitrobenzamide moiety, and a pyridinylmethyl group, making it a subject of interest for drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds like N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide has surged, driven by advancements in medicinal chemistry and agrochemical innovation. Researchers are particularly intrigued by its potential as a kinase inhibitor or antimicrobial agent, topics frequently searched in academic and industrial databases. The compound's nitro group and benzothiazole scaffold are often highlighted in studies exploring structure-activity relationships (SAR), a hot topic in drug design.

The synthesis of CAS No. 895007-21-3 typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its physicochemical properties, such as solubility and stability, are critical for formulation development, a recurring theme in pharmaceutical optimization discussions. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, aligning with the growing interest in analytical method validation.

From an industrial perspective, N-(4-ethoxy-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-yl)methylbenzamide is often explored for its patent landscape and commercial viability. Questions about its scale-up synthesis and regulatory compliance are common in process chemistry forums. Additionally, its potential role in sustainable chemistry aligns with global trends toward green synthesis and eco-friendly intermediates.

In conclusion, CAS No. 895007-21-3 represents a compelling case study in modern chemical research. Its multifaceted applications and structural complexity make it a valuable subject for both academic and industrial investigations. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about drug discovery, material science, and industrial chemistry.